5-bromo-2-(thian-4-yl)pyridine
Overview
Description
“5-bromo-2-(thian-4-yl)pyridine” is a chemical compound with the molecular formula C10H12BrNS . It is used in pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various techniques such as X-ray diffraction, electronic circular dichroism (ECD), optical rotation (OR), and quantum chemical calculations .properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-2-(thian-4-yl)pyridine can be achieved through a two-step process involving the synthesis of 4-thianone and subsequent bromination to yield the final product.", "Starting Materials": [ "2-bromopyridine", "sulfur", "sodium hydroxide", "acetic anhydride", "hydrogen peroxide", "acetic acid" ], "Reaction": [ "Step 1: Synthesis of 4-thianone", "a. Dissolve sulfur (2.5 g) in sodium hydroxide solution (10 mL, 10%) in a round-bottom flask.", "b. Add 2-bromopyridine (2.5 g) to the flask and stir the mixture at room temperature for 30 minutes.", "c. Add acetic anhydride (5 mL) dropwise to the flask and stir the mixture for an additional 30 minutes.", "d. Heat the mixture to 80°C for 2 hours.", "e. Cool the mixture to room temperature and pour it into water (50 mL).", "f. Extract the product with ethyl acetate (3 x 50 mL).", "g. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 4-thianone as a yellow solid.", "Step 2: Bromination of 4-thianone to yield 5-bromo-2-(thian-4-yl)pyridine", "a. Dissolve 4-thianone (1 g) in acetic acid (10 mL) in a round-bottom flask.", "b. Add hydrogen peroxide (30%, 2 mL) dropwise to the flask and stir the mixture at room temperature for 30 minutes.", "c. Add hydrobromic acid (48%, 2 mL) dropwise to the flask and stir the mixture for an additional 30 minutes.", "d. Pour the mixture into water (50 mL) and extract the product with ethyl acetate (3 x 50 mL).", "e. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 5-bromo-2-(thian-4-yl)pyridine as a yellow solid." ] } | |
CAS RN |
2639424-50-1 |
Molecular Formula |
C10H12BrNS |
Molecular Weight |
258.2 |
Purity |
95 |
Origin of Product |
United States |
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